Cas no 951891-09-1 (2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene)

2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene is a brominated aromatic compound featuring a propene backbone substituted with a 2,4-dimethoxyphenyl group. This intermediate is valuable in organic synthesis, particularly in cross-coupling reactions and the construction of complex molecules due to its reactive bromine moiety and electron-rich aromatic system. The dimethoxy substituents enhance solubility in polar organic solvents, facilitating its use in diverse reaction conditions. Its structural features make it suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise functionalization is required. The compound's stability under standard conditions ensures reliable handling and storage.

2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene structure

951891-09-1 structure

Product Name:2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene

CAS No:951891-09-1

MF:C₁₁H₁₃BrO₂

MW:257.123722791672

MDL:MFCD09801177

CID:4722539

Update Time:2025-06-07

2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

- 2-BROMO-3-(2,4-DIMETHOXYPHENYL)-1-PROPENE
- 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene
- MDL： MFCD09801177
- Inchi： 1S/C11H13BrO2/c1-8(12)6-9-4-5-10(13-2)7-11(9)14-3/h4-5,7H,1,6H2,2-3H3
- InChI Key： CVKGAVVIILXENO-UHFFFAOYSA-N
- SMILES： BrC(=C)CC1C=CC(=CC=1OC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 194
XLogP3: 3.6
Topological Polar Surface Area: 18.5

2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB360384-1 g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene, 97%; .	951891-09-1	97%	1g	€794.30	2023-06-20
abcr	AB360384-2 g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene, 97%; .	951891-09-1	97%	2g	€1065.20	2023-06-20
Fluorochem	200432-2g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene	951891-09-1	97%	2g	￡624.00	2022-02-28
Fluorochem	200432-5g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene	951891-09-1	97%	5g	￡1543.00	2022-02-28
TRC	B085435-250mg	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene	951891-09-1		250mg	$ 365.00	2022-06-07
TRC	B085435-500mg	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene	951891-09-1		500mg	$ 605.00	2022-06-07
abcr	AB360384-5 g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene, 97%; .	951891-09-1	97%	5g	€2507.20	2023-06-20
abcr	AB360384-1g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene, 97%; .	951891-09-1	97%	1g	€794.00	2025-04-14
abcr	AB360384-2g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene, 97%; .	951891-09-1	97%	2g	€1064.00	2025-04-14
abcr	AB360384-5g	2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene, 97%; .	951891-09-1	97%	5g	€2507.20	2025-02-21

2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293

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Additional information on 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene

Recent Advances in the Study of 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene (CAS: 951891-09-1)

The compound 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene (CAS: 951891-09-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene as a versatile intermediate in the synthesis of biologically active molecules. Its unique chemical structure, featuring a bromoalkene moiety and dimethoxyphenyl group, makes it a valuable building block for the construction of complex pharmacophores. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene is its use in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of PPI inhibitors that disrupt the interaction between MDM2 and p53, a critical pathway in cancer therapeutics. The study reported significant anti-proliferative effects in vitro, with IC50 values in the low micromolar range.

In addition to its anticancer potential, recent research has explored the antimicrobial properties of derivatives synthesized from 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene. A team at the University of Cambridge reported in ACS Infectious Diseases (2024) that structural analogs of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics.

The synthetic accessibility of 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene has also been a focus of recent investigations. A novel, scalable synthesis route was published in Organic Process Research & Development (2023), featuring a palladium-catalyzed coupling reaction that improved yield by 35% compared to traditional methods. This advancement has significant implications for the industrial-scale production of this valuable intermediate.

Looking forward, researchers are particularly excited about the potential of 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene in targeted drug delivery systems. Preliminary studies suggest that its chemical structure can be modified to create pH-sensitive prodrugs that release active compounds specifically in tumor microenvironments. This approach could potentially reduce systemic toxicity while maintaining therapeutic efficacy.

In conclusion, 2-Bromo-3-(2,4-dimethoxyphenyl)-1-propene (CAS: 951891-09-1) represents a promising chemical scaffold with diverse applications in medicinal chemistry. The recent studies discussed in this briefing highlight its potential as a versatile building block for drug discovery, with particular relevance to cancer therapy and antimicrobial development. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.